Cas no 157652-24-9 (Ethyl 3-bromo-2-(bromomethyl)benzoate)

• Product Name: Ethyl 3-bromo-2-(bromomethyl)benzoate
• CAS No: 157652-24-9
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• MDL: MFCD18205381
• CID: 2129814
• PubChem ID: 22072840
• Update Time: 2025-04-21

Ethyl 3-bromo-2-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(bromomethyl)Benzoic acid ethyl ester
• ethyl 3-bromo-2-(bromomethyl)benzoate
• SY247866
• MFCD18205381
• 3-Bromo-2-bromomethyl-benzoic acid ethyl ester
• ethyl3-bromo-2-(bromomethyl)benzoate
• DB-366041
• SCHEMBL8724253
• 157652-24-9
• F30876
• Ethyl 3-bromo-2-(bromomethyl)benzoate

• MDL： MFCD18205381
• Inchi： 1S/C10H10Br2O2/c1-2-14-10(13)7-4-3-5-9(12)8(7)6-11/h3-5H,2,6H2,1H3
• InChI Key： PEEDOLWKGPCTRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OCC)=C1CBr

Computed Properties

• Exact Mass: 321.90271g/mol
• Monoisotopic Mass: 319.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters